Cas no 333971-25-8 (Barium Tungsten(6+) 2-propanolate (1:1:8))

• Product Name: Barium Tungsten(6+) 2-propanolate (1:1:8)
• CAS No: 333971-25-8
• MF: C₃H₈BaOW
• MW: 381.262013435364
• CID: 1464969
• Update Time: 2025-11-05

Barium Tungsten(6+) 2-propanolate (1:1:8) Chemical and Physical Properties

Names and Identifiers

• Barium tungsten(6+) 2-propanolate (1:1:8)
• BARIUM TUNGSTEN ISOPROPOXIDE 10% W/V IN ISOPROPANOL
• Barium Tungsten(6+) 2-propanolate (1:1:8)

• MDL： MFCD00798550
• Inchi： 1S/C3H8O.Ba.W.2H/c1-3(2)4;;;;/h3-4H,1-2H3;;;;
• InChI Key： MLGPPJROQWUUOZ-UHFFFAOYSA-N
• SMILES： C(O)(C)C.[Ba].[W]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 34
• Rotatable Bond Count: 0

Experimental Properties

• Sensitiveness: Moisture Sensitive

Barium Tungsten(6+) 2-propanolate (1:1:8) Security Information

• HazardClass：3

Additional information on Barium Tungsten(6+) 2-propanolate (1:1:8)

Recent Advances in the Study of Barium Tungsten(6+) 2-propanolate (1:1:8) and Compound 333971-25-8 in Chemical Biomedicine

The chemical compound 333971-25-8 and the product Barium Tungsten(6+) 2-propanolate (1:1:8) have recently garnered significant attention in the field of chemical biomedicine due to their unique properties and potential applications. This research briefing aims to provide an overview of the latest findings related to these substances, focusing on their synthesis, characterization, and biomedical relevance. The information presented here is based on a thorough review of recent academic literature, industry reports, and technical documents.

Compound 333971-25-8, a relatively obscure chemical entity, has recently been identified as a promising candidate for catalytic and therapeutic applications. Its molecular structure, which includes a tungsten center, suggests potential utility in redox reactions and enzyme mimicry. Meanwhile, Barium Tungsten(6+) 2-propanolate (1:1:8) has been explored for its role in advanced material synthesis, particularly in the development of nanostructured materials with biomedical applications. The combination of barium and tungsten in this compound offers unique electronic and catalytic properties that are currently under investigation.

Recent studies have focused on the synthesis and optimization of these compounds. For instance, a 2023 publication in the Journal of Advanced Chemical Biomedicine detailed a novel, high-yield synthesis route for Barium Tungsten(6+) 2-propanolate (1:1:8) using solvothermal methods. The study reported improved purity and stability of the compound, which is critical for its potential use in drug delivery systems. Similarly, research on 333971-25-8 has highlighted its potential as a catalyst in organic transformations, with particular emphasis on its selectivity and efficiency under mild conditions.

In terms of biomedical applications, preliminary studies suggest that both compounds may have roles in diagnostic imaging and targeted therapy. The tungsten component in these compounds exhibits favorable X-ray attenuation properties, making them candidates for contrast agents in computed tomography (CT) imaging. Additionally, the redox-active nature of tungsten could be exploited for therapeutic purposes, such as in the design of pro-drugs activated under specific physiological conditions. However, these applications are still in the experimental stage, and further in vivo studies are needed to assess their safety and efficacy.

The characterization of these compounds has also seen significant advancements. Techniques such as X-ray diffraction (XRD), nuclear magnetic resonance (NMR), and mass spectrometry have been employed to elucidate their structures and properties. For example, a recent study utilized density functional theory (DFT) calculations to predict the electronic structure of 333971-25-8, providing insights into its reactivity and potential interactions with biological molecules. These computational approaches complement experimental data and help guide future research directions.

Despite the promising findings, several challenges remain. The scalability of synthesis methods for both compounds needs to be addressed to facilitate their broader application. Moreover, the potential toxicity of barium and tungsten derivatives must be thoroughly investigated, particularly in the context of biomedical use. Regulatory considerations will also play a crucial role in determining the translational potential of these compounds.

In conclusion, the latest research on 333971-25-8 and Barium Tungsten(6+) 2-propanolate (1:1:8) highlights their potential in chemical biomedicine, from catalysis to therapeutic applications. While significant progress has been made in understanding their properties and synthesizing them efficiently, further studies are required to fully realize their potential. This briefing underscores the importance of continued investment in research and development to explore these compounds' capabilities and address existing limitations.